Cas no 2171308-09-9 (2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid)

• Product Name: 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• CAS No: 2171308-09-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6079132
• PubChem ID: 165816679
• Update Time: 2025-05-21

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• 2171308-09-9
• 2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid
• EN300-1483705

• Inchi： 1S/C28H28N2O5/c1-3-24(25(31)30-28(2,26(32)33)18-11-5-4-6-12-18)29-27(34)35-17-23-21-15-9-7-13-19(21)20-14-8-10-16-22(20)23/h4-16,23-24H,3,17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t24-,28?/m1/s1
• InChI Key： LWTTZZNUGPOETN-RIBGEGAISA-N
• SMILES： O(C(N[C@H](CC)C(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid

2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic Acid: A Comprehensive Overview

Introduction

The compound with CAS Registry Number 2171308-09-9, commonly referred to as 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl group, and an amino acid derivative. The Fmoc group, a well-known protecting group in peptide synthesis, adds to the molecule's versatility and functionality.

Structural Analysis

The molecule's structure can be broken down into three main components: the Fmoc group, the butanamido moiety, and the phenylpropanoic acid backbone. The Fmoc group is attached via an amide bond to the butanamido chain, which is further connected to the phenylpropanoic acid core. This arrangement allows for a wide range of chemical reactivity and biological interactions. The stereochemistry at the second carbon atom (denoted by the (R) configuration) plays a crucial role in determining the compound's physical properties and biological activity.

Synthesis and Applications

The synthesis of 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid involves a multi-step process that typically begins with the preparation of the Fmoc group. This is followed by coupling reactions to introduce the butanamido chain and subsequent derivatization to attach the phenylpropanoic acid moiety. The use of chiral resolution techniques ensures the correct stereochemistry at the critical carbon center.

This compound finds applications in peptide synthesis, where its Fmoc group serves as an excellent protecting agent for amino groups during solid-phase synthesis. Additionally, its phenylpropanoic acid backbone makes it a valuable substrate for exploring bioactive molecules with potential pharmacological applications.

Recent Research Findings

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role in modulating enzyme activity and its ability to serve as a scaffold for constructing bioactive molecules. For instance, investigations into its interaction with proteases have revealed promising results, suggesting its utility in designing inhibitors for therapeutic targets.

Moreover, advancements in asymmetric synthesis have enabled more efficient production of this compound with high enantiomeric purity. This has facilitated its use in chiral recognition studies and enantioselective catalysis.

Conclusion

In summary, 2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid is a versatile compound with significant implications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methodologies and biological applications, positions it as a valuable tool for researchers in various scientific disciplines.